2-({2,5-dioxo-1-[2-(trifluoromethyl)phenyl]-3-pyrrolidinyl}thio)benzoic acid

• IUPAC Name: 2-[2,5-dioxo-1-[2-(trifluoromethyl)phenyl]pyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C18H12F3NO4S/c19-18(20,21)11-6-2-3-7-12(11)22-15(23)9-14(16(22)24)27-13-8-4-1-5-10(13)17(25)26/h1-8,14H,9H2,(H,25,26)
• InChI Key: ZZRMMAFSBJHWHS-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=CC=C2C(F)(F)F)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H12F3NO4S
• Molecular Weight: 395.4 g/mol

Description

2-({2,5-dioxo-1-[2-(trifluoromethyl)phenyl]-3-pyrrolidinyl}thio)benzoic acid, also known as TFB-TBOA, is a potent and selective inhibitor of glutamate transporters. Glutamate transporters play a critical role in regulating the levels of glutamate, the primary excitatory neurotransmitter in the brain. TFB-TBOA has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

2-({2,5-dioxo-1-[2-(trifluoromethyl)phenyl]-3-pyrrolidinyl}thio)benzoic acid is a competitive inhibitor of glutamate transporters, which are responsible for removing excess glutamate from the synaptic cleft. By blocking glutamate transporters, this compound increases the levels of extracellular glutamate, which can lead to overstimulation of the postsynaptic neurons and excitotoxicity. This compound has been shown to be highly selective for glutamate transporters and does not affect other neurotransmitter transporters.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its role in regulating glutamate levels, this compound has been shown to modulate the activity of ion channels, alter the expression of various genes, and affect the morphology of neurons. This compound has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-({2,5-dioxo-1-[2-(trifluoromethyl)phenyl]-3-pyrrolidinyl}thio)benzoic acid is its high selectivity for glutamate transporters, which allows researchers to study the specific role of glutamate transporters in various neurological disorders. However, this compound has some limitations, including its potential toxicity and the need for specialized equipment and expertise to synthesize and use the compound.

Future Directions

There are several future directions for research on 2-({2,5-dioxo-1-[2-(trifluoromethyl)phenyl]-3-pyrrolidinyl}thio)benzoic acid. One area of research is the development of new therapeutic strategies based on the inhibition of glutamate transporters. Another area of research is the investigation of the role of glutamate transporters in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Finally, there is a need for further studies on the safety and efficacy of this compound in animal models and human clinical trials.

Synthesis Methods

The synthesis of 2-({2,5-dioxo-1-[2-(trifluoromethyl)phenyl]-3-pyrrolidinyl}thio)benzoic acid involves several steps, including the preparation of the pyrrolidine intermediate, the coupling of the intermediate with the benzoic acid derivative, and the thiolation of the resulting compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry and access to specialized equipment.

Scientific Research Applications

2-({2,5-dioxo-1-[2-(trifluoromethyl)phenyl]-3-pyrrolidinyl}thio)benzoic acid has been widely used in scientific research to investigate the role of glutamate transporters in various neurological disorders. Studies have shown that this compound can effectively block glutamate transporters and increase the levels of extracellular glutamate, leading to excitotoxicity and neuronal damage. This compound has been used to study the mechanisms of epilepsy, stroke, and neurodegenerative diseases, and to develop new therapeutic strategies.